Cas no 2143561-29-7 (2-(but-3-yn-1-yl)(methyl)aminobenzoic acid)

• Product Name: 2-(but-3-yn-1-yl)(methyl)aminobenzoic acid
• CAS No: 2143561-29-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5978043
• PubChem ID: 165523929
• Update Time: 2025-06-09

2-(but-3-yn-1-yl)(methyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)(methyl)aminobenzoic acid
• 2-[(but-3-yn-1-yl)(methyl)amino]benzoic acid
• EN300-1449031
• 2143561-29-7

• Inchi： 1S/C12H13NO2/c1-3-4-9-13(2)11-8-6-5-7-10(11)12(14)15/h1,5-8H,4,9H2,2H3,(H,14,15)
• InChI Key： ISINZVKCDMUTTN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N(C)CCC#C)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(but-3-yn-1-yl)(methyl)aminobenzoic acid

Introduction to 2-(but-3-yn-1-yl)(methyl)aminobenzoic acid (CAS No. 2143561-29-7)

2-(but-3-yn-1-yl)(methyl)aminobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2143561-29-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzene ring substituted with an amino group and an ethynyl (acetylenic) moiety linked to a butyl group, presents a unique structural framework that makes it a promising candidate for various biological and chemical applications.

The molecular structure of 2-(but-3-yn-1-yl)(methyl)aminobenzoic acid consists of a benzoic acid core, which is a well-known scaffold in medicinal chemistry due to its favorable pharmacokinetic properties and biological activity. The presence of the amino group at the para position relative to the ethynyl substituent introduces potential sites for hydrogen bonding and further functionalization, enhancing its utility in drug design. Additionally, the but-3-ynyl group, which contains a triple bond, offers opportunities for further chemical transformations, such as cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of 2-(but-3-yn-1-yl)(methyl)aminobenzoic acid make it an attractive candidate for such applications. For instance, the benzoic acid moiety is known to exhibit anti-inflammatory properties, while the ethynyl group can be used to introduce additional pharmacophores or linkages that enhance target specificity. Furthermore, the compound's ability to engage in multiple interactions with biological targets suggests its potential as an intermediate in the development of multi-target drugs.

One of the most compelling aspects of 2-(but-3-yn-1-yl)(methyl)aminobenzoic acid is its versatility in synthetic chemistry. The triple bond in the but-3-ynyl group can be readily transformed into other functional groups through various reactions, including Sonogashira coupling, hydroamination, and oxidation. These transformations allow chemists to tailor the compound's structure for specific applications, such as creating derivatives with enhanced solubility or improved bioavailability. Moreover, the presence of both an amino and a carboxylic acid group provides multiple handles for further derivatization, enabling the synthesis of a wide range of analogs.

Recent studies have begun to explore the pharmacological potential of 2-(but-3-yn-1-yl)(methyl)aminobenzoic acid and its derivatives. In particular, researchers have investigated its effects on enzymes and receptors involved in pain signaling and neuroinflammation. Preliminary findings suggest that certain analogs of this compound may exhibit potent anti-nociceptive properties by modulating the activity of transient receptor potential (TRP) channels and other pain-related targets. Additionally, there is evidence suggesting that modifications to the benzoic acid core can influence the compound's interaction with cyclooxygenase (COX) enzymes, which are key players in inflammation.

The synthetic routes to 2-(but-3-yn-1-yl)(methyl)aminobenzoic acid have also been optimized for efficiency and scalability. Modern synthetic methodologies often employ palladium-catalyzed cross-coupling reactions to construct complex molecular frameworks with high precision. For example, Suzuki-Miyaura coupling can be used to introduce aryl groups at specific positions on the benzene ring, while Buchwald-Hartwig amination allows for the installation of amino groups under mild conditions. These advances have made it possible to produce 2-(but-3-yne-lauryl)(methyl)aminobenzoic acid derivatives on a larger scale while maintaining high purity levels.

The pharmaceutical industry has taken notice of these developments and is actively exploring 2-(but--3-yne-lauryl)(methyl)aminobenzoic acid as a starting point for drug discovery programs. Companies are particularly interested in its potential as an intermediate for kinase inhibitors and other targeted therapies. By leveraging its unique structural features, researchers aim to develop compounds that can selectively inhibit aberrant signaling pathways associated with diseases such as cancer and autoimmune disorders. Furthermore, the compound's compatibility with biocatalytic methods has opened up new avenues for green chemistry approaches in drug synthesis.

In conclusion,2-(but--3-yne-lauryl)(methyl)aminobenzoic acid (CAS No. 2143561--29--7) represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activity. Its ability to undergo diverse chemical transformations makes it an invaluable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound,2-but--3-yne-lauryl)methyiaminobenzoic acide will likely play an increasingly important role in drug discovery and development efforts worldwide.